Cas no 207291-85-8 (2-Fluoro-3-(trifluoromethyl)phenol)
207291-85-8 structure
Product Name:2-Fluoro-3-(trifluoromethyl)phenol
CAS No:207291-85-8
MF:C7H4F4O
MW:180.099676132202
MDL:MFCD00083554
CID:241789
PubChem ID:2737586
Update Time:2025-04-19
2-Fluoro-3-(trifluoromethyl)phenol Chemical and Physical Properties
Names and Identifiers
-
- 2-Fluoro-3-(trifluoromethyl)phenol
- Phenol,2-fluoro-3-(trifluoromethyl)-
- 2-fluoro-3-trifluoromethyl phenol
- 2-fluoro-3-trifluoromethyl-phenol
- 436119_ALDRICH
- AC1MC7J7
- AC1Q790H
- ACMC-20anvm
- PubChem4144
- SureCN1125329
- 2-fluoro-3-(trifluoromethyl)-phenol
- DTXSID60372159
- EN300-1932790
- PS-11658
- 207291-85-8
- 2-Fluoro-3-(trifluoromethyl)phenol, 97%
- D97177
- SCHEMBL1125329
- J-013558
- 2-fluoro-3-trifluoromethylphenol
- CS-0194432
- FT-0676181
- AKOS006220720
- SY062427
- Phenol, 2-fluoro-3-(trifluoromethyl)-
- 2-Fluoro-3-hydroxybenzotrifluoride
- MFCD00083554
- BBL102120
- STL555919
- DTXCID70323192
-
- MDL： MFCD00083554
- Inchi： 1S/C7H4F4O/c8-6-4(7(9,10)11)2-1-3-5(6)12/h1-3,12H
- InChI Key： DOICLFHNNMXINV-UHFFFAOYSA-N
- SMILES： FC1C(=CC=CC=1C(F)(F)F)O
Computed Properties
- Exact Mass: 180.01982
- Monoisotopic Mass: 180.02
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 2.6
- Topological Polar Surface Area: 20.2A^2
Experimental Properties
- Color/Form: Not determined
- Density: 1.431 g/mL at 25 °C(lit.)
- Boiling Point: 122 °C(lit.)
- Flash Point: Fahrenheit: 143.6 ° f
Celsius: 62 ° c - Refractive Index: n20/D 1.443(lit.)
- PSA: 20.23
- Solubility: Not determined
2-Fluoro-3-(trifluoromethyl)phenol Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302-H312-H315-H319-H332-H335
- Warning Statement： P261-P280-P305+P351+P338
- Hazardous Material transportation number：UN 2811 6.1/PG 3
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： 26-36
-
Hazardous Material Identification：
- Risk Phrases：20/21/22-36/37/38
- HazardClass：TOXIC
2-Fluoro-3-(trifluoromethyl)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F599278-10mg |
2-Fluoro-3-(trifluoromethyl)phenol |
207291-85-8 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | F599278-50mg |
2-Fluoro-3-(trifluoromethyl)phenol |
207291-85-8 | 50mg |
$ 65.00 | 2022-06-02 | ||
| TRC | F599278-100mg |
2-Fluoro-3-(trifluoromethyl)phenol |
207291-85-8 | 100mg |
$ 80.00 | 2022-06-02 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BW209-1g |
2-Fluoro-3-(trifluoromethyl)phenol |
207291-85-8 | 98% | 1g |
435.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BW209-200mg |
2-Fluoro-3-(trifluoromethyl)phenol |
207291-85-8 | 98% | 200mg |
135.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BW209-50mg |
2-Fluoro-3-(trifluoromethyl)phenol |
207291-85-8 | 98% | 50mg |
57.0CNY | 2021-07-15 | |
| Apollo Scientific | PC4376M-1g |
2-Fluoro-3-hydroxybenzotrifluoride |
207291-85-8 | 98% | 1g |
£38.00 | 2025-02-21 | |
| Apollo Scientific | PC4376M-5g |
2-Fluoro-3-hydroxybenzotrifluoride |
207291-85-8 | 98% | 5g |
£126.00 | 2025-02-21 | |
| Apollo Scientific | PC4376M-25g |
2-Fluoro-3-hydroxybenzotrifluoride |
207291-85-8 | 98% | 25g |
£555.00 | 2025-02-21 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA01559-5g |
2-Fluoro-3-(trifluoromethyl)phenol |
207291-85-8 | 97% | 5g |
¥879.0 | 2024-07-19 |
2-Fluoro-3-(trifluoromethyl)phenol Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
207291-85-8 (2-Fluoro-3-(trifluoromethyl)phenol) Related Products
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- 141483-15-0(2-Fluoro-5-(trifluoromethyl)phenol)
- 61721-07-1(4-Fluoro-3-(trifluoromethyl)phenol)
- 1373920-61-6(4-Fluoro-3-methyl-5-(trifluoromethyl)phenol)
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